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Compound of Interest

Compound Name: 2-Chloro-4,5-dinitro-toluene

CAS No.: 56136-79-9

Cat. No.: B019484

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Foreword
This guide provides a comprehensive overview of 2-Chloro-4,5-dinitro-toluene, a key

chemical intermediate. The document is structured to deliver not just procedural steps but also

the underlying scientific rationale, ensuring a deep and applicable understanding for

professionals in the chemical and pharmaceutical sciences.

Compound Profile: 2-Chloro-4,5-dinitro-toluene
2-Chloro-4,5-dinitro-toluene, with the CAS number 56136-79-9, is an aromatic compound

that serves as a valuable building block in organic synthesis.[1][2][3] Its molecular structure,

featuring a toluene backbone substituted with a chlorine atom and two nitro groups, makes it a

versatile precursor for the synthesis of more complex molecules.[4]

Chemical and Physical Properties
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A summary of the key physical and chemical properties of 2-Chloro-4,5-dinitro-toluene is

presented in the table below. This data is crucial for its handling, storage, and application in

synthetic chemistry.

Property Value Source

Molecular Formula C₇H₅ClN₂O₄ [1]

Molecular Weight 216.58 g/mol [1][5]

Appearance
Off-white to pale yellow

crystalline solid
[4]

Melting Point 76-78°C [4]

Boiling Point (Predicted) 369.7 ± 37.0 °C [4]

Solubility
Slightly soluble in chloroform

and methanol
[4]

IUPAC Name
1-chloro-2-methyl-4,5-

dinitrobenzene
[5]

Synthesis of 2-Chloro-4,5-dinitro-toluene: A
Mechanistic Approach
The primary route for the synthesis of 2-Chloro-4,5-dinitro-toluene is through the nitration of a

suitable chlorotoluene precursor. The choice of starting material and reaction conditions is

critical for achieving a high yield and purity of the desired product.

Conceptual Workflow of Synthesis
The synthesis of 2-Chloro-4,5-dinitro-toluene typically involves the nitration of 2-

chlorotoluene. This electrophilic aromatic substitution reaction is directed by the existing

substituents on the toluene ring. The methyl group is an ortho-, para-director, while the chloro

group is also an ortho-, para-director, albeit a deactivating one. The interplay of these directive

effects influences the position of the incoming nitro groups.

Caption: General workflow for the synthesis of 2-Chloro-4,5-dinitro-toluene.
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Detailed Experimental Protocol: Nitration of 2-chloro-4-
nitrotoluene
A key step in the synthesis is the nitration of 2-chloro-4-nitrotoluene, which yields 2-chloro-4,5-

dinitrotoluene as the main product.[6]

Materials:

2-chloro-4-nitrotoluene

Concentrated nitric acid (HNO₃)

Concentrated sulfuric acid (H₂SO₄)

Ice

Ethanol

Procedure:

Preparation of the Nitrating Mixture: In a flask equipped with a stirrer and a cooling bath,

carefully add concentrated sulfuric acid to concentrated nitric acid in a controlled manner to

manage the exothermic reaction.

Addition of Substrate: Gradually add 2-chloro-4-nitrotoluene to the cooled nitrating mixture

while maintaining a low temperature (typically below 10°C) to control the reaction rate and

prevent side reactions.

Reaction: After the addition is complete, allow the reaction mixture to stir at a controlled

temperature. The reaction progress can be monitored by techniques such as Thin Layer

Chromatography (TLC).

Work-up: Pour the reaction mixture onto crushed ice to precipitate the crude product.

Isolation and Purification: Collect the solid product by filtration and wash it with cold water to

remove residual acids. Further purification can be achieved by recrystallization from a

suitable solvent, such as ethanol, to yield pure 2-chloro-4,5-dinitrotoluene.[6]
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Causality Behind Experimental Choices:

Mixed Acid (HNO₃/H₂SO₄): Sulfuric acid acts as a catalyst, protonating nitric acid to form the

highly electrophilic nitronium ion (NO₂⁺), which is the active nitrating agent.

Low Temperature Control: The nitration of aromatic compounds is a highly exothermic

process. Maintaining a low temperature is crucial to prevent over-nitration and the formation

of unwanted byproducts.

Recrystallization: This purification technique is based on the difference in solubility of the

desired product and impurities in a particular solvent at different temperatures. It is a highly

effective method for obtaining high-purity crystalline solids.

Safety and Handling
2-Chloro-4,5-dinitro-toluene is a chemical that requires careful handling. While a specific

safety data sheet (SDS) for this exact compound is not readily available in the search results,

the SDS for related dinitrotoluene compounds provides crucial safety information.

Dinitrotoluenes are generally toxic if swallowed or in contact with skin, and are suspected of

causing genetic defects and cancer.[7][8]

General Precautions:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety goggles, and a lab coat.

Ventilation: Work in a well-ventilated area, preferably in a fume hood, to avoid inhalation of

dust or vapors.

Handling: Avoid direct contact with skin and eyes. In case of contact, rinse immediately with

plenty of water.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.

First Aid Measures:

If Swallowed: Immediately call a poison center or doctor. Rinse mouth.[7]
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If on Skin: Wash with plenty of water. Call a poison center or doctor if you feel unwell.[7]

If Inhaled: Move to fresh air. If breathing is difficult, give oxygen. Seek immediate medical

attention.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.

Applications in Research and Development
2-Chloro-4,5-dinitro-toluene is a valuable intermediate in organic synthesis.[2][3] The

presence of the chloro and nitro groups provides multiple reaction sites for further chemical

transformations. The nitro groups can be reduced to amino groups, which are precursors for

the synthesis of a wide range of compounds, including dyes, pharmaceuticals, and

agrochemicals. The chlorine atom can be displaced through nucleophilic aromatic substitution

reactions.

Conclusion
This technical guide has provided a detailed overview of the synthesis, properties, and

handling of 2-Chloro-4,5-dinitro-toluene. By understanding the underlying chemical principles

and adhering to strict safety protocols, researchers and scientists can effectively utilize this

versatile compound in their synthetic endeavors.

References
LookChem. (n.d.). 2-CHLORO-4,5-DINITRO-TOLUENE. Retrieved from [Link]

PubChem. (n.d.). 2-Chloro-4,5-dinitrotoluene. Retrieved from [Link]

Quora. (2018, April 30). Why does the nitration of 2-chlorotoluene give 2-chloro-5-

nitrotoluene but not 2-chloro-4-nitrotoluene as in the usual electrophilic aromatic

substitution? Retrieved from [Link]

PrepChem.com. (n.d.). Synthesis of 2-chloro-6-nitrotoluene. Retrieved from [Link]

Turner, E. G., & Wynne, W. P. (1936). Studies in the toluene series. Part VII. Nitration of 2-
chlorotoluene-4- and -5-sulphonic acids and their sulphonyl chlorides. Journal of the

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.sigmaaldrich.com/JP/fr/sds/ALDRICH/101397?userType=undefined
https://www.benchchem.com/product/b019484/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-chloro-4-5-dinitro-toluene
https://www.lookchem.com/ProductWholeProperty_LCPL108375.htm
https://www.pharmaffiliates.com/en/56136-79-9-2-chloro-4-5-dinitro-toluene-pa270018164.html
https://www.benchchem.com/product/b019484/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-chloro-4-5-dinitro-toluene
https://www.benchchem.com/product/b019484/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-chloro-4-5-dinitro-toluene
https://www.lookchem.com/2-CHLORO-4-5-DINITRO-TOLUENE/
https://pubchem.ncbi.nlm.nih.gov/compound/289315
https://www.quora.com/Why-does-the-nitration-of-2-chlorotoluene-give-2-chloro-5-nitrotoluene-but-not-2-chloro-4-nitrotoluene-as-in-the-usual-electrophilic-aromatic-substitution
https://www.prepchem.com/synthesis-of-2-chloro-6-nitrotoluene/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b019484?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Society (Resumed), 707.
Google Patents. (n.d.). US4456777A - Process for the preparation of 2-chloro-4-nitrotoluene.
Google Patents. (n.d.). CN109265351B - A kind of preparation method of 2-chloro-5-nitro-
toluene.
Morgan, G. T., & Drew, H. D. K. (1920). LXXXV.—ortho-Chlorodinitrotoluenes. Part I. Journal
of the Chemical Society, Transactions, 117, 784-791.

CPAChem. (2022, September 15). Safety data sheet. Retrieved from [Link]

Pharmaffiliates. (n.d.). 2-Chloro-4,5-dinitro-toluene. Retrieved from [Link]

Google Patents. (n.d.). EP0071038B1 - Process for the preparation of 2-chloro-4-
nitrotoluene.

Justia Patents. (n.d.). Process for the preparation of 2-chloro-4-nitrotoluene. Retrieved from

[Link]

Wikipedia. (n.d.). 2,4-Dinitrochlorobenzene. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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